Cas no 2247106-64-3 (Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2))

• Product Name: Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2)
• CAS No: 2247106-64-3
• MF: C₇H₈Cl₂N₄
• MW: 219.071218490601
• CID: 5461734
• Update Time: 2025-06-09

Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2)

• Inchi： 1S/C7H6N4.2ClH/c1-3-8-4-2-7(1)11-6-9-5-10-11;;/h1-6H;2*1H
• InChI Key： OAVNBAGRVVWZNS-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N2C=NC=N2)=C1.[H]Cl.[H]Cl

Additional information on Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2)

Introduction to Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2) (CAS No. 2247106-64-3)

Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2), with the CAS number 2247106-64-3, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a pyridine derivative substituted with a 1H-1,2,4-triazol-1-yl group and exists as a hydrochloride salt in a 1:2 ratio. Its unique chemical structure and properties make it a valuable candidate for various applications in drug discovery and development.

The pyridine core is a well-known heterocyclic aromatic compound that plays a crucial role in many biologically active molecules. The substitution with the 1H-1,2,4-triazol-1-yl group adds to its pharmacological potential by enhancing its binding affinity to specific receptors and enzymes. The hydrochloride salt form ensures better solubility and stability, making it suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2) in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several pathogenic fungi. The triazolyl group is known for its ability to inhibit fungal cytochrome P450 enzymes, which are essential for fungal cell wall synthesis.

In addition to its antifungal properties, Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2) has been investigated for its potential as an antiviral agent. Studies have demonstrated its efficacy against certain RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.

The compound's ability to cross the blood-brain barrier has also been explored in preclinical studies. This property makes it a promising candidate for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. Research has shown that Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2) can modulate neurotransmitter levels and reduce neuroinflammation, which are key factors in the progression of these diseases.

In terms of safety and toxicity profiles, extensive preclinical studies have been conducted to evaluate the potential side effects of Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2). These studies have shown that the compound is generally well-tolerated at therapeutic doses. However, like any pharmaceutical agent, it is important to monitor for potential adverse effects during clinical trials.

The synthesis of Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2) involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of pyridine with an appropriate triazole derivative followed by the formation of the hydrochloride salt. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a commercial scale.

From a regulatory perspective, Pyridine, 4-(1H-1,2,4-triazol-1-yl)-, hydrochloride (1:2) is subject to stringent guidelines and standards set by regulatory agencies such as the FDA and EMA. These guidelines ensure that the compound meets safety and efficacy criteria before it can be approved for clinical use.

In conclusion, Pyridine, 4-(1H-1,2,4-triazol-1-yl)-hydrochloride (1:2) (CAS No. 2247106-64-3) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.